![molecular formula C16H25F2NO4 B1486231 1-(tert-Butyl) 3-ethyl 3-(3,3-difluoro-2-propenyl)-1,3-piperidinedicarboxylate CAS No. 2206967-16-8](/img/structure/B1486231.png)
1-(tert-Butyl) 3-ethyl 3-(3,3-difluoro-2-propenyl)-1,3-piperidinedicarboxylate
Overview
Description
1-(tert-Butyl) 3-ethyl 3-(3,3-difluoro-2-propenyl)-1,3-piperidinedicarboxylate (DFPP), is an organofluoride compound that has been used in various scientific research applications. It has a variety of properties that make it an attractive option for laboratory experiments, including its high solubility, low toxicity, and low volatility. DFPP is also known to have a wide range of biochemical and physiological effects, making it a valuable tool for further research.
Scientific Research Applications
1-(tert-Butyl) 3-ethyl 3-(3,3-difluoro-2-propenyl)-1,3-piperidinedicarboxylate has been used in a variety of scientific research applications, including the study of enzyme inhibition, cell signaling, and drug delivery. It has also been used to study the effects of fluorinated compounds on the environment, as well as the effects of fluorinated compounds on human health. Additionally, this compound has been used to study the effects of fluorinated compounds on the immune system, as well as the effects of fluorinated compounds on the nervous system.
Mechanism of Action
The mechanism of action of 1-(tert-Butyl) 3-ethyl 3-(3,3-difluoro-2-propenyl)-1,3-piperidinedicarboxylate is not yet fully understood. However, it is known that this compound can interact with proteins and enzymes in a variety of ways. It has been shown to inhibit the activity of a variety of enzymes, including proteases, phosphatases, and kinases. Additionally, this compound has been shown to interact with cell signaling pathways, including those involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a variety of enzymes, including proteases, phosphatases, and kinases. Additionally, this compound has been shown to interact with cell signaling pathways, including those involved in the regulation of cell growth and differentiation. Furthermore, this compound has been shown to inhibit the activity of certain hormones, such as cortisol and aldosterone. Additionally, this compound has been shown to affect the metabolism of fatty acids and cholesterol.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(tert-Butyl) 3-ethyl 3-(3,3-difluoro-2-propenyl)-1,3-piperidinedicarboxylate in laboratory experiments is its low toxicity and high solubility. Additionally, this compound is relatively stable at room temperature, making it an ideal choice for experiments that require a long period of incubation. On the other hand, this compound is relatively volatile, meaning that it can easily evaporate from solutions. Additionally, this compound has a relatively low boiling point, meaning that it can be difficult to isolate and purify.
Future Directions
The future of 1-(tert-Butyl) 3-ethyl 3-(3,3-difluoro-2-propenyl)-1,3-piperidinedicarboxylate research is wide open. Possible future directions for this compound research include further investigation into its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted into the effects of this compound on the environment and human health. Additionally, further research could be conducted into the potential use of this compound as a drug delivery system, as well as its potential use in the development of new drugs. Finally, further research could be conducted into the potential use of this compound in the development of new materials, such as fluorinated polymers and nanomaterials.
Properties
IUPAC Name |
1-O-tert-butyl 3-O-ethyl 3-(3,3-difluoroprop-2-enyl)piperidine-1,3-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25F2NO4/c1-5-22-13(20)16(9-7-12(17)18)8-6-10-19(11-16)14(21)23-15(2,3)4/h7H,5-6,8-11H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSEFFZDDKLYECO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C(=O)OC(C)(C)C)CC=C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25F2NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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